Cas no 2792143-50-9 (2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 2792143-50-9
• MF: C₁₂H₁₄BClF₃NO₂
• MW: 307.504272937775
• MDL: MFCD13182153
• CID: 5464923
• PubChem ID: 72219070
• Update Time: 2026-03-10

2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-
• 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• EN300-23407335
• G64572
• Z2049751632
• MFCD13182153
• 2792143-50-9
• MB12955
• 2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• 2-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID PINACOL ESTER

• MDL： MFCD13182153
• Inchi： 1S/C12H14BClF3NO2/c1-10(2)11(3,4)20-13(19-10)8-5-7(12(15,16)17)6-18-9(8)14/h5-6H,1-4H3
• InChI Key： QIGLYQLYLNKWAW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(F)(F)F)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 307.0758210g/mol
• Monoisotopic Mass: 307.0758210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Additional information on 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine

2-Chloro-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-5-(Trifluoromethyl)Pyridine (CAS 2792143-50-9): A Versatile Boronic Ester Intermediate

2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine (CAS 2792143-50-9) represents an important class of boronic ester compounds widely used in modern organic synthesis and pharmaceutical research. This heterocyclic boron derivative combines the unique properties of a pyridine ring with the versatile reactivity of a pinacol boronic ester, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions - one of the most powerful tools in contemporary medicinal chemistry.

The molecular structure features three distinct functional groups that contribute to its synthetic utility: the chloro substituent at position 2, the pinacol boronic ester at position 3, and the electron-withdrawing trifluoromethyl group at position 5. This combination creates a highly functionalized building block that enables the construction of complex molecular architectures, particularly in the development of pharmaceutical intermediates and agrochemical compounds.

Recent trends in drug discovery have shown growing interest in fluorinated pyridine derivatives, with the trifluoromethyl group becoming increasingly important for modulating biological activity. The presence of both boron and fluorine in this compound makes it particularly attractive for developing PET radiotracers and bioactive molecules, addressing current research demands in targeted therapies and diagnostic agents.

From a synthetic chemistry perspective, the 2-chloro-5-trifluoromethylpyridine scaffold serves as an excellent platform for further functionalization. The boronic ester moiety allows for efficient cross-coupling with various aryl and heteroaryl halides, while the chloro group provides an additional site for nucleophilic substitution or metal-catalyzed reactions. This dual reactivity has made it valuable in parallel synthesis and combinatorial chemistry approaches.

The compound's stability under standard laboratory conditions makes it practical for storage and handling. The pinacol protecting group enhances the stability of the boronic acid functionality, preventing protodeboronation while maintaining sufficient reactivity for cross-coupling applications. This balance between stability and reactivity is crucial for its widespread use in multi-step synthetic sequences.

In material science applications, derivatives of 2-chloro-3-boronic ester pyridines have shown promise in the development of organic electronic materials. The electron-deficient nature of the trifluoromethylpyridine core, combined with the tunability provided by the boronic ester, enables the design of novel organic semiconductors and light-emitting materials - areas experiencing rapid growth due to demands for flexible electronics and display technologies.

Quality control of this compound typically involves analytical techniques such as HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry. The CAS registry number 2792143-50-9 provides a unique identifier for proper chemical tracking and regulatory compliance, while the IUPAC name ensures precise communication among researchers worldwide.

Current market trends indicate growing demand for functionalized pyridine boronic esters, driven by their applications in drug discovery and material science. The unique combination of halogen, boron, and fluorine substituents in this particular derivative makes it stand out as a valuable building block for medicinal chemistry programs targeting various disease areas, including central nervous system disorders and infectious diseases.

From an environmental perspective, modern synthetic protocols emphasize the development of more sustainable methods for preparing such organoboron compounds. Recent advances in catalytic borylation reactions and solvent-free conditions have improved the green chemistry profile of these important intermediates, aligning with the pharmaceutical industry's increasing focus on sustainable synthesis.

Researchers working with 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine should note its compatibility with various protecting group strategies and its stability toward common synthetic transformations. These characteristics have made it a preferred choice for constructing complex molecules containing the privileged trifluoromethylpyridine pharmacophore, which continues to gain importance in modern drug design.

The compound's applications extend beyond pharmaceuticals into agrochemical research, where fluorinated pyridine derivatives have demonstrated improved pesticidal activity and environmental profiles. This has led to increased interest from agricultural chemical companies seeking novel active ingredients with enhanced properties.

For synthetic chemists, understanding the reactivity patterns of this multifunctional boronic ester is essential. The chloro substituent can participate in various transformations, including Buchwald-Hartwig aminations or metal-halogen exchange reactions, while the boronic ester enables the introduction of diverse aryl groups through cross-coupling chemistry.

In summary, 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine (CAS 2792143-50-9) represents a sophisticated synthetic building block that combines multiple valuable functionalities. Its growing importance in medicinal chemistry, material science, and agrochemical research reflects broader trends toward increasingly complex and functionalized heterocyclic compounds in modern chemical industries.